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For Researchers, Scientists, and Drug Development Professionals

Abstract
Hirsuteine, a tetracyclic indole alkaloid primarily isolated from the plant Uncaria rhynchophylla,

has garnered significant interest in the scientific community for its diverse pharmacological

activities. This technical guide provides a comprehensive overview of the chemical structure

and properties of Hirsuteine, intended to serve as a core resource for researchers and

professionals in drug development. This document details its structural features,

physicochemical properties, and key biological signaling pathways it modulates. Furthermore, it

outlines detailed experimental protocols for the investigation of its biological effects.

Chemical Structure and Identification
Hirsuteine is a complex heterocyclic compound belonging to the monoterpene indole alkaloid

class. Its chemical structure is characterized by a tetracyclic core, featuring an indole nucleus

fused to a quinolizidine moiety.
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Chemical Structure of Hirsuteine 

Systematic IUPAC Name: Methyl (2E)-2-[(2S,3R,12bR)-3-ethenyl-1,2,3,4,6,7,12,12b-

octahydroindolo[2,3-a]quinolizin-2-yl]-3-methoxyprop-2-enoate[1]

Stereochemistry: The molecule possesses specific stereocenters that are crucial for its

biological activity. The designated stereochemistry is (2S,3R,12bR).

Table 1: Chemical Identification of Hirsuteine

Identifier Value

Molecular Formula C₂₂H₂₆N₂O₃[1][2]

Molecular Weight 366.461 g/mol [1]

CAS Number 35467-43-7

Physicochemical Properties
The physicochemical properties of Hirsuteine are essential for understanding its behavior in

biological systems and for the development of analytical methods and formulations.

Table 2: Physicochemical Properties of Hirsuteine

Property Value Reference

Physical State Solid [3]

Solubility Soluble in DMSO (100 mg/mL) [3][4][5]
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Note: Experimental data for melting point and boiling point are not readily available. For the

related compound Hirsutine, the melting point is 101 °C and the predicted boiling point is 531.7

± 50.0 °C.[6]

Spectral Data
Spectroscopic data is fundamental for the structural elucidation and identification of

Hirsuteine.

Note: Specific experimental spectral data (¹H-NMR, ¹³C-NMR, IR, UV-Vis) for Hirsuteine are

not consistently reported in publicly available literature. The following sections describe the

expected spectral characteristics based on its structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H-NMR: The proton NMR spectrum is expected to be complex, showing signals

corresponding to the aromatic protons of the indole ring, olefinic protons of the ethenyl and

methoxyacrylate groups, and a number of aliphatic protons in the quinolizidine ring system.

¹³C-NMR: The carbon-13 NMR spectrum would display signals for all 22 carbon atoms,

including those of the indole ring, the quinolizidine skeleton, the ethenyl group, and the

methoxyacrylate side chain.

Infrared (IR) Spectroscopy
The IR spectrum of Hirsuteine is anticipated to show characteristic absorption bands for its

functional groups, including:

N-H stretching of the indole ring.

C=O stretching of the ester group.

C=C stretching of the aromatic and olefinic groups.

C-O stretching of the ester and methoxy groups.

C-N stretching of the amine.
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Ultraviolet-Visible (UV-Vis) Spectroscopy
The UV-Vis spectrum of Hirsuteine is expected to exhibit absorption maxima characteristic of

the indole chromophore and the conjugated methoxyacrylate system.

Biological Activity and Signaling Pathways
Hirsuteine has been shown to exert a range of biological effects, particularly in the context of

cancer. It modulates several key signaling pathways involved in cell proliferation, survival, and

apoptosis.

ROCK1/PTEN/PI3K/GSK3β Pathway
Hirsuteine has been demonstrated to induce apoptosis in cancer cells by modulating the

ROCK1/PTEN/PI3K/GSK3β pathway. This signaling cascade plays a crucial role in cell growth

and survival.
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Hirsuteine's modulation of the ROCK1/PTEN/PI3K/GSK3β pathway.

SPHK1/S1P/S1PR1 and BCR-ABL/PI3K/Akt Pathways
In chronic myeloid leukemia cells, Hirsuteine has been shown to inhibit the

SPHK1/S1P/S1PR1 and BCR-ABL/PI3K/Akt signaling pathways, leading to growth inhibition

and apoptosis.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Hirsuteine
https://www.medchemexpress.com/hirsuteine.html
https://www.lifeasible.com/p/10157/hirsuteine/
https://aobious.com/aobious/ultra-pure-pharmacological-standard/3872-hirsuteine.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10458569/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10458569/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9622316/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9622316/
https://www.benchchem.com/product/b1228035#chemical-structure-and-properties-of-hirsuteine
https://www.benchchem.com/product/b1228035#chemical-structure-and-properties-of-hirsuteine
https://www.benchchem.com/product/b1228035#chemical-structure-and-properties-of-hirsuteine
https://www.benchchem.com/product/b1228035#chemical-structure-and-properties-of-hirsuteine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1228035?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

